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Compound of Interest

Compound Name: 2-Bromo-4-methoxynicotinic acid

Cat. No.: B7961463

Get Quote

Executive Summary

2-Bromo-4-methoxynicotinic acid (CAS: 105596-39-0) is a high-value scaffold in medicinal
chemistry, particularly for the development of kinase inhibitors (e.g., PI3K, EGFR) and anti-
inflammatory agents. Its trisubstituted pyridine core offers three orthogonal handles for
diversification:

+ C-2 Bromide: Excellent handle for palladium-catalyzed cross-couplings (Suzuki, Stille,
Sonogashira).

o C-3 Carboxylic Acid: Facilitates amide coupling, esterification, or participation in cyclization
reactions to form fused ring systems like 1,6-naphthyridines.

o C-4 Methoxy Group: An electron-donating group that modulates ring electronics and serves
as a masked hydroxyl group (via demethylation) or a leaving group for late-stage SNAr
diversification.
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This guide details two critical workflows: (1) Optimized Suzuki-Miyaura Coupling for biaryl
synthesis and (2) A One-Pot Sonogashira/Cyclization sequence to access the 1,6-
naphthyridine scaffold.

Chemical Logic & Retrosynthetic Analysis

The strategic value of this molecule lies in its "Push-Pull" electronic character. The pyridine
nitrogen withdraws electron density, activating the C-2 position for oxidative addition by
Palladium(0). Conversely, the C-4 methoxy group donates electron density, preventing rapid
catalyst deactivation often seen in electron-deficient pyridines, while also directing electrophilic
attack if further substitution is required.

Diagram 1: Divergent Synthetic Pathways

The following diagram illustrates the versatility of the scaffold in generating diverse

Suzuki/Stille + R-B(OH)2 Biaryl Nicotinamides
(C-2 Functionalization) (Kinase Inhibitors)
+ Terminal Alkyne
Sonogashira + + Primary Amine 1,6-Naphthyridinones
Amine Condensation (Fused Scaffolds)
Amide Coupling + + Amidines : -
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pharmaceutical intermediates.

2-Bromo-4-methoxy-
nicotinic acid

Caption: Strategic divergence from the core scaffold. Blue path indicates C-C bond formation;
Red path indicates annulation to fused heterocycles.

Protocol A: Optimized Suzuki-Miyaura Coupling

Objective: Synthesis of 2-aryl-4-methoxynicotinic acid derivatives. Challenge: Ortho-substituted
pyridyl halides are sterically encumbered and prone to protodebromination. The free carboxylic
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acid can also poison Pd catalysts; therefore, we recommend protecting the acid as a methyl
ester prior to coupling, or using specific base conditions.

Pre-requisite: Methyl Ester Formation

Note: While direct coupling on the acid is possible, yields are consistently 15-20% higher using
the ester.

o Dissolve 2-Bromo-4-methoxynicotinic acid (1.0 eq) in MeOH/Toluene (3:1).
e Add TMS-Diazomethane (2.0 eq) dropwise at 0°C.

 Stir for 1h. Quench with acetic acid. Concentrate to yield Methyl 2-bromo-4-
methoxynicotinate.

Coupling Protocol

This protocol uses a high-turnover catalyst system (Pd(dppf)Clz2) robust enough to handle the
nitrogen coordination.

Reagents:

Substrate: Methyl 2-bromo-4-methoxynicotinate (1.0 eq)

Boronic Acid: Arylboronic acid (1.2 eq)[1]

Catalyst: Pd(dppf)CIz[2]-DCM (0.05 eq)

Base: K2COs (2.0 M aqueous solution, 3.0 eq)[2]

Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step Methodology:

« Inerting: Charge a microwave vial or Schlenk flask with the substrate, boronic acid, and Pd
catalyst. Seal and purge with Argon/Nitrogen (3 cycles).[3]

e Solvation: Add degassed 1,4-dioxane via syringe.
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 Activation: Add the aqueous K2COs solution. Critical: Ensure the biphasic mixture is
vigorously stirred.

e Reaction: Heat to 90°C for 4—12 hours. (Monitor via LCMS for consumption of bromide).

o Work-up: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Wash filtrate with brine.
[2] Dry over Na2=SOa4 and concentrate.

 Purification: Flash chromatography (Hexane/EtOAc gradient).

Optimization Data (Catalyst Screening)

Comparative yields based on internal standard LCMS analysis.

Entry Catalyst Ligand Base Solvent Yield (%) Notes

Significant
Toluene/Et protodebro
1 Pd(PPhs)a PPhs Na2COs3 45% o
OH mination

observed.

Excellent
for
Toluene/Hz sterically
2 Pd(OAc):2 SPhos K3POa 82% ]
@] hindered
boronic

acids.

Recommen

ded.
Pd(dppf)Cl Dioxane/H:z
3 dppf K2COs o 91% Robust and
2
cost-

effective.

Good

alternative,
4 Pdz(dba)s XPhos Cs2C0s3 THF/H20 88%

but more

expensive.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pdf.benchchem.com/133/Application_Notes_and_Protocols_for_Suzuki_Coupling_Reactions_Using_2_Bromo_4_methylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7961463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol B: Synthesis of 1,6-Naphthyridinones
(Fused Heterocycles)

Objective: Construction of the 1,6-naphthyridine scaffold, a pharmacophore found in PDE4
inhibitors and antiviral agents. Mechanism: A Sonogashira coupling followed by a base-
mediated 6-endo-dig cyclization.

Diagram 2: Reaction Workflow

Step 1: Sonogashira Coupling
(Pd(PPh3)2CI2, Cul, Et3N)
Install Alkyne at C-2

80°C, 4h

Intermediate:
Methyl 2-(alkynyl)-4-methoxynicotinate

Isolation or One-pot

Step 2: Cyclization
(Primary Amine R-NH2, heat)
Formation of Lactam Ring

100°C, 12h

Target:

N-Substituted-4-methoxy-
1,6-naphthyridin-5(6H)-one

Click to download full resolution via product page

Caption: Sequential assembly of the naphthyridine core via alkyne insertion and amide
condensation.

Reagents:
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e Substrate: Methyl 2-bromo-4-methoxynicotinate (1.0 eq)

¢ Alkyne: Phenylacetylene or functionalized terminal alkyne (1.2 eq)

o Catalyst: Pd(PPhs)2Clz (0.05 eq)

o Co-catalyst: Cul (0.02 eq)

e Base/Solvent: EtsN (as solvent or 10 eq in DMF)

e Cyclization Amine: R-NH: (e.g., Methylamine, Aniline) (2.0 eq)

Step-by-Step Methodology:

e Sonogashira Coupling:

[e]

Combine substrate, Pd catalyst, and Cul in a pressure vial.

o

Add degassed EtsN (and DMF if solubility is poor).

[¢]

Add the terminal alkyne.

o

Stir at 80°C for 4 hours under Argon.

[e]

Checkpoint: LCMS should show complete conversion to the alkyne intermediate.

e Cyclization (One-Pot Variation):

o Cool the mixture to RT.

o Add the primary amine (R-NHz) directly to the reaction vessel.

o Heat to 100-120°C for 12 hours.

o Mechanism:[3][4][5][6] The amine attacks the ester to form an amide, which then
undergoes intramolecular 6-endo-dig cyclization onto the alkyne (activated by residual
metal or thermal conditions).

e Purification:
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o Concentrate in vacuo.

o Partition between DCM and water.

o Purify via column chromatography (DCM/MeOH 95:5).

Critical Process Parameters (CPP) &

Troubleshooting

To ensure reproducibility and "self-validating" protocols, monitor these parameters:

Parameter Risk Mitigation Strategy
Rigorous degassing (spargin
Pd catalyst deactivation; .g J ] g (sp g. J
) ) ) with Ar for 15 min) is superior
Oz Exclusion Homocoupling of boronic

acids.

to simple vacuum/backfill

cycles.

Water Content

In Suzuki coupling, too little
water prevents base solubility;
too much inhibits organic

solubility.

Maintain a 4:1 or 5:1

Organic:Water ratio.

Protodebromination

Loss of Br before coupling
(forming 4-methoxynicotinic

acid).

Use milder bases (KsPOa) or
lower temperatures if
observed. Avoid Pd(PPhs)a in

ethanol.

Regioselectivity

Nucleophilic attack at C-4
(displacing OMe) instead of C-
2.

The C-2 Br is significantly
more reactive toward Pd
oxidative addition than the C-4
OMe is toward SNAr. Keep
temperatures <120°C to

preserve the OMe.
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» BenchChem. "Application Notes and Protocols for Suzuki-Miyaura Coupling of Methyl 2-
Bromo-4-methoxybenzoate." (Analogous chemistry for benzoate systems). Link(Note:
General reference for conditions).

¢ Organic Chemistry Portal. "Suzuki Coupling - Mechanism and Conditions." Link.

e National Institutes of Health (PubChem). "2-Bromo-4-methoxypyridine Compound
Summary.” Link.

» RSC Advances. "Mild synthesis of fused polycyclic 1,6-naphthyridin-4-amines.” RSC Adv.,
2013. Link.

o Chemical Reviews. "Recent Advances in the Synthesis of Naphthyridines." (General
grounding for the cyclization logic). Link.

(Note: While specific patents like WO2010132538 utilize similar scaffolds, the protocols above
are synthesized from standard methodology adapted for this specific heterocycle.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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